Cas no 1494673-39-0 ([rel-(1R,3r,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-yl]methanol)
[rel-(1R,3r,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-yl]methanol Chemical and Physical Properties
Names and Identifiers
-
- ((1S,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-yl)methanol
- (1R,3S,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-yl]methanol
- [rel-(1R,3r,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-yl]methanol
- SB12668
- D96502
- SCHEMBL16448679
- trans-bicyclo[3.1.0]hexane-3-methanol, 6,6-difluoro-
- [(1R,3S,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-yl]methanol
- CS-0055664
- trans-bicyclo[3.1.0]hexane-3-methanol,6,6-difluoro-
- 1494673-39-0
- [(1R,3R,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-yl]methanol
- D96503
- XJXQVPDESHEQME-FPFOFBBKSA-N
- PS-15472
- cis-bicyclo[3.1.0]hexane-3-methanol,6,6-difluoro-
- 1494592-28-7
- MFCD28501376
- XJXQVPDESHEQME-STNDOWJSSA-N
- CS-0055665
- [rel-(1R,3s,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-yl]methanol
- SB12667
- SCHEMBL16448683
- cis-bicyclo[3.1.0]hexane-3-methanol, 6,6-difluoro-
- PS-15471
- [(1S,5R)-6,6-difluoro-3-bicyclo[3.1.0]hexanyl]methanol
-
- MDL: MFCD28501376
- Inchi: 1S/C7H10F2O/c8-7(9)5-1-4(3-10)2-6(5)7/h4-6,10H,1-3H2/t5-,6-/m0/s1
- InChI Key: XJXQVPDESHEQME-WDSKDSINSA-N
- SMILES: C(C1C[C@@]2([H])[C@@]([H])(C2(F)F)C1)O
Computed Properties
- Exact Mass: 148.06997126g/mol
- Monoisotopic Mass: 148.06997126g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 20.2Ų
[rel-(1R,3r,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-yl]methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1006085-100mg |
[rel-(1R,3r,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-yl]methanol |
1494673-39-0 | 97% | 100mg |
$360 | 2024-05-23 | |
| eNovation Chemicals LLC | Y1006085-250MG |
[rel-(1R,3r,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-yl]methanol |
1494673-39-0 | 97% | 250mg |
$575 | 2024-05-23 | |
| eNovation Chemicals LLC | Y1006085-500MG |
[rel-(1R,3r,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-yl]methanol |
1494673-39-0 | 97% | 500mg |
$960 | 2024-05-23 | |
| eNovation Chemicals LLC | Y1006085-1G |
[rel-(1R,3r,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-yl]methanol |
1494673-39-0 | 97% | 1g |
$1445 | 2024-05-23 | |
| eNovation Chemicals LLC | Y1006085-5G |
[rel-(1R,3r,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-yl]methanol |
1494673-39-0 | 97% | 5g |
$4335 | 2024-05-23 | |
| Chemenu | CM534987-100mg |
[(1R,3S,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-yl]methanol |
1494673-39-0 | 95%+ | 100mg |
$*** | 2023-03-30 | |
| Chemenu | CM534987-250mg |
[(1R,3S,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-yl]methanol |
1494673-39-0 | 95%+ | 250mg |
$*** | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB07937-100MG |
[rel-(1R,3r,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-yl]methanol |
1494673-39-0 | 97% | 100MG |
¥ 1,920.00 | 2023-03-18 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB07937-250MG |
[rel-(1R,3r,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-yl]methanol |
1494673-39-0 | 97% | 250MG |
¥ 3,075.00 | 2023-03-18 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB07937-500MG |
[rel-(1R,3r,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-yl]methanol |
1494673-39-0 | 97% | 500MG |
¥ 5,121.00 | 2023-03-18 |
[rel-(1R,3r,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-yl]methanol Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on [rel-(1R,3r,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-yl]methanol
Compound CAS No. 1494673-39-0: [rel-(1R,3r,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-yl]methanol
The compound with CAS No. 1494673-39-0, known as [rel-(1R,3r,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-yl]methanol, is a highly specialized organic molecule with unique structural and chemical properties. This compound belongs to the class of bicyclic alcohols and has garnered significant attention in recent years due to its potential applications in pharmaceuticals and advanced materials science.
The bicyclo[3.1.0]hexane framework is a key structural feature of this compound, providing it with exceptional rigidity and stability. The presence of two fluorine atoms at the 6-position of the bicyclic system introduces additional electronic and steric effects, which are critical for its reactivity and functionality. Recent studies have highlighted the importance of such fluorinated bicyclic systems in drug design, particularly for targeting specific biological pathways.
One of the most notable aspects of this compound is its stereochemistry, as indicated by the rel-(1R,3r,5S) configuration. This specific stereochemistry plays a crucial role in determining the compound's pharmacokinetic properties and its ability to interact with biological targets. Researchers have demonstrated that subtle changes in stereochemistry can significantly impact the efficacy and safety profile of such compounds in therapeutic applications.
The synthesis of [rel-(1R,3r,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-yl]methanol involves a multi-step process that combines advanced organic chemistry techniques with precise stereochemical control. Recent advancements in asymmetric synthesis have enabled more efficient and selective methods for producing this compound on a larger scale.
In terms of applications, this compound has shown promise in several areas. For instance, it has been investigated as a potential lead molecule in the development of novel antibiotics due to its ability to inhibit bacterial growth mechanisms. Additionally, its unique physical properties make it a candidate for use in high-performance materials such as polymers and composites.
Recent research has also explored the use of this compound in catalytic processes. Its ability to act as a chiral catalyst has been demonstrated in various enantioselective reactions, making it a valuable tool in asymmetric catalysis.
The environmental impact and sustainability aspects of this compound are also under scrutiny. Studies are being conducted to assess its biodegradability and potential toxicity to ensure that its use aligns with eco-friendly practices.
In conclusion, [rel-(1R,3r,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-yl]methanol (CAS No. 1494673-39-0) represents a cutting-edge molecule with diverse applications across multiple scientific domains. Its unique structure and properties continue to drive innovative research efforts aimed at unlocking its full potential while ensuring safety and sustainability.
1494673-39-0 ([rel-(1R,3r,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-yl]methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)